Cas no 946240-56-8 (7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946240-56-8
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 6057368
• PubChem ID: 25669190
• Update Time: 2025-07-17

7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 7-(furan-2-yl)-2-methyl-5-[(4-methylphenyl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 946240-56-8
• 7-(furan-2-yl)-2-methyl-5-(4-methylbenzyl)thiazolo[4,5-d]pyridazin-4(5H)-one
• F2347-1056
• AKOS016392169

• Inchi： 1S/C18H15N3O2S/c1-11-5-7-13(8-6-11)10-21-18(22)16-17(24-12(2)19-16)15(20-21)14-4-3-9-23-14/h3-9H,10H2,1-2H3
• InChI Key： FSWKEBLRTCXWEA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC3C=CC(C)=CC=3)N=C(C3=CC=CO3)C1=2)=O

Computed Properties

• Exact Mass: 337.08849790g/mol
• Monoisotopic Mass: 337.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Introduction to 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one (CAS No. 946240-56-8)

The compound 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, identified by its CAS number 946240-56-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential biological activities. The presence of fused rings, including a thiazole and pyridazine moiety, combined with aromatic substituents such as furan and 4-methylphenyl, suggests a rich chemical space for interaction with biological targets.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyridazine ring further expands the pharmacophoric potential of this compound. Pyridazines have been extensively studied for their role in central nervous system (CNS) disorders and kinase inhibition. The specific arrangement of these heterocycles in 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one creates a novel framework that may exhibit distinct pharmacological effects.

The furan moiety in the compound's structure is particularly noteworthy. Furan derivatives have been explored for their bioactivity in various therapeutic areas. For instance, furan-based compounds have shown promise in the development of antiviral and anticancer agents due to their ability to interact with biological macromolecules such as enzymes and nucleic acids. The 4-methylphenyl substituent adds another layer of complexity, potentially influencing the compound's solubility, metabolic stability, and binding affinity to biological targets.

Current research in heterocyclic chemistry emphasizes the design of molecules with multiple functional groups to enhance their therapeutic efficacy. The combination of a thiazole, pyridazine, and furan ring system in 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one aligns with this trend. Such multifunctional compounds are often more versatile in modulating biological pathways. For example, they may simultaneously target multiple enzymes or receptors involved in a particular disease process.

In the context of drug discovery, computational modeling has become an indispensable tool for predicting the biological activity of novel compounds. The structural features of 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one can be analyzed using various computational methods to identify potential binding interactions with proteins or nucleic acids. These insights can guide experimental efforts and accelerate the optimization process.

One area where this compound shows particular promise is in the treatment of neurological disorders. The pyridazine ring is known to interact with receptors and enzymes involved in neurotransmission. Additionally, the thiazole moiety has been associated with neuroprotective effects in some studies. The synergistic action of these structural elements may make 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one a valuable candidate for further investigation in this field.

The synthesis of this compound involves multiple steps that showcase the ingenuity of organic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex structures like this one more efficiently than ever before.

As research continues to uncover new biological activities associated with thiazole and pyridazine derivatives, compounds like 7-(furan-2-yl)-2-methyl-5-(4-methylphenyl)methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one are likely to play a crucial role in future drug development efforts. Their unique structural features offer a wealth of opportunities for designing molecules with improved pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs may also be relevant in other areas such as agrochemicals or material science. The versatility of heterocyclic chemistry ensures that discoveries like this will continue to impact multiple sectors.

In conclusion,7-(furan-2-ylyl)-2-methyI-S(‘"-methylphenyI)methyI-I-1,’3-thiazoIo[‘f,’S-d}yridazin~’~one (CAS No. 946240-S6-S) represents an exciting development in medicinal chemistry. Its unique structural composition and potential biological activities make it a promising candidate for further research. As our understanding of heterocyclic systems grows， compounds like this one will undoubtedly continue to contribute to advancements in human health and beyond．